![molecular formula C7H13NO B065897 N-Butyl-N-ethenylformamide CAS No. 192058-10-9](/img/structure/B65897.png)
N-Butyl-N-ethenylformamide
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Overview
Description
N-Butyl-N-ethenylformamide (BEF) is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications. BEF is a colorless liquid that is soluble in water and organic solvents.
Mechanism of Action
The exact mechanism of action of N-Butyl-N-ethenylformamide is not fully understood. However, it is believed that N-Butyl-N-ethenylformamide acts by disrupting the cell membrane of bacteria, leading to cell death. N-Butyl-N-ethenylformamide has also been shown to inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
N-Butyl-N-ethenylformamide has been shown to have minimal toxicity in animals. It has been shown to have no significant effects on blood chemistry, organ weights, or histopathology. However, further studies are needed to determine the long-term effects of N-Butyl-N-ethenylformamide on human health.
Advantages and Limitations for Lab Experiments
N-Butyl-N-ethenylformamide has several advantages for use in lab experiments. It is a relatively inexpensive compound and is readily available. Additionally, N-Butyl-N-ethenylformamide has a wide range of potential applications in various fields of research. However, the limitations of N-Butyl-N-ethenylformamide include its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the research of N-Butyl-N-ethenylformamide. One potential area of research is the use of N-Butyl-N-ethenylformamide as a disinfectant in hospitals and other healthcare settings. Additionally, further research is needed to determine the potential use of N-Butyl-N-ethenylformamide in the treatment of cancer. Other potential areas of research include the synthesis of organic compounds using N-Butyl-N-ethenylformamide and the development of new antimicrobial agents based on N-Butyl-N-ethenylformamide.
Conclusion:
N-Butyl-N-ethenylformamide is a chemical compound that has gained significant attention in the scientific community. Its potential use in various scientific research applications makes it a promising compound for future research. However, further studies are needed to fully understand the mechanism of action of N-Butyl-N-ethenylformamide and its potential effects on human health.
Scientific Research Applications
N-Butyl-N-ethenylformamide has been studied for its potential use in various scientific research applications. It has been shown to have antimicrobial properties and can be used as a disinfectant. N-Butyl-N-ethenylformamide has also been studied for its potential use in the synthesis of organic compounds. Additionally, N-Butyl-N-ethenylformamide has been studied for its potential use in the treatment of cancer.
properties
CAS RN |
192058-10-9 |
---|---|
Product Name |
N-Butyl-N-ethenylformamide |
Molecular Formula |
C7H13NO |
Molecular Weight |
127.18 g/mol |
IUPAC Name |
N-butyl-N-ethenylformamide |
InChI |
InChI=1S/C7H13NO/c1-3-5-6-8(4-2)7-9/h4,7H,2-3,5-6H2,1H3 |
InChI Key |
VKMXLLWYOWZPFP-UHFFFAOYSA-N |
SMILES |
CCCCN(C=C)C=O |
Canonical SMILES |
CCCCN(C=C)C=O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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